Cas no 889108-54-7 (3-(1H-indol-5-yl)propan-1-ol)

• Product Name: 3-(1H-indol-5-yl)propan-1-ol
• CAS No: 889108-54-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1120566
• PubChem ID: 55268147
• Update Time: 2025-10-19

3-(1H-indol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-propanol
• 3-(1H-indol-5-yl)propan-1-ol

• Inchi： 1S/C11H13NO/c13-7-1-2-9-3-4-11-10(8-9)5-6-12-11/h3-6,8,12-13H,1-2,7H2
• InChI Key： SPEPXZVCHJGWJP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CCCO)C=C2)C=C1

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±17.0 °C(Predicted)
• pka: 15.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-5-yl)propan-1-ol

Recent Advances in the Study of 3-(1H-indol-5-yl)propan-1-ol (CAS: 889108-54-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(1H-indol-5-yl)propan-1-ol (CAS: 889108-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The insights presented here are derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the information.

Recent studies have highlighted the role of 3-(1H-indol-5-yl)propan-1-ol as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Its indole scaffold, a common motif in many natural products and pharmaceuticals, contributes to its ability to interact with multiple biological targets. For instance, research has demonstrated its efficacy in modulating serotonin receptors, which are implicated in mood disorders and neurodegenerative diseases. Additionally, its potential as a precursor for anticancer agents has been explored, with promising results in preclinical models.

One of the most notable advancements in the study of 3-(1H-indol-5-yl)propan-1-ol is its application in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Recent work has shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, offering a new avenue for targeted therapy. Furthermore, its structural flexibility allows for easy modification, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties.

In addition to its therapeutic potential, 3-(1H-indol-5-yl)propan-1-ol has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively label and probe biological systems has made it valuable in studying protein-protein interactions and enzyme mechanisms. For example, recent studies have utilized this compound to develop fluorescent probes for imaging studies, providing insights into cellular processes at the molecular level. These applications underscore its versatility beyond traditional drug development.

The synthesis of 3-(1H-indol-5-yl)propan-1-ol has also seen improvements, with recent reports highlighting more efficient and scalable methods. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact and enhance yield. These advancements are critical for large-scale production, ensuring the compound's availability for further research and clinical applications. Moreover, computational modeling has been used to predict its reactivity and optimize synthetic routes, further streamlining its production.

Despite these promising developments, challenges remain in the clinical translation of 3-(1H-indol-5-yl)propan-1-ol-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical testing and structural optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring these innovations to the market. Future research directions may include exploring its potential in combination therapies and personalized medicine, leveraging its unique pharmacological profile.

In conclusion, 3-(1H-indol-5-yl)propan-1-ol (CAS: 889108-54-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its multifaceted role as a therapeutic agent, tool compound, and synthetic intermediate highlights its importance in advancing the field. Continued research and development efforts are expected to unlock its full potential, paving the way for new treatments and scientific discoveries. This briefing serves as a valuable resource for researchers and professionals seeking to stay updated on the latest advancements related to this compound.